Cas no 509-17-1 (ajacine)

ajacine structure
ajacine structure
Product Name:ajacine
CAS No:509-17-1
MF:C34H48N2O9
MW:628.752930641174
CID:1999696
PubChem ID:101667972
Update Time:2025-04-21

ajacine Chemical and Physical Properties

Names and Identifiers

    • ajacine
    • AJACINE [MI]
    • Q27279213
    • N-(Acetylanthraniloyl)lycoctonine
    • Pontaconitine A
    • [(1S,2R,3R,4S,5R,6S,8R,9S,10S,13S,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl]methyl 2-acetamidobenzoate
    • UNII-GP3SE3H2BB
    • 509-17-1
    • NS00094359
    • N-ACETYLANTHRANILIC ACID ESTER
    • Aconitane-7,8-diol, 4-(((2-(acetylamino)benzoyl)oxy)methyl)-20-ethyl-1,6,14,16-tetramethoxy-, (1alpha,6beta,14alpha,16eta)-
    • ACONITANE-7,8-DIOL, 4-(((2-(ACETYLAMINO)BENZOYL)OXY)METHYL)-20-ETHYL-1,6,14,16-TETRAMETHOXY-, (1.ALPHA.,6.BETA.,14.ALPHA.,16.BETA.)-
    • GP3SE3H2BB
    • N-(2-((((1R,2R,3R,4S,5R,6S,8R,9R,10R,13R,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo(7.7.2.1,.0,.0,.0,)nonadecan-13-yl)methoxy)carbonyl)phenyl)ethanimidate
    • N-[2-({[(1R,2R,3R,4S,5R,6S,8R,9R,10R,13R,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo[7.7.2.1,.0,.0,.0,]nonadecan-13-yl]methoxy}carbonyl)phenyl]ethanimidate
    • ACONITANE-7,8-DIOL, 4-(((2-(ACETYLAMINO)BENZOYL)OXY)METHYL)-20-ETHYL-1,6,14,16-TETRAMETHOXY-, (1ALPHA,6BETA,14ALPHA,16BETA)-
    • ((1S,2R,3R,4S,5R,6S,8R,9S,10S,13S,16S,17R,18S)-11-ethyl-8,9-dihydroxy-4,6,16,18-tetramethoxy-11-azahexacyclo(7.7.2.12,5.01,10.03,8.013,17)nonadecan-13-yl)methyl 2-acetamidobenzoate
    • Inchi: 1S/C34H48N2O9/c1-7-36-16-31(17-45-29(38)19-10-8-9-11-22(19)35-18(2)37)13-12-24(42-4)33-21-14-20-23(41-3)15-32(39,25(21)26(20)43-5)34(40,30(33)36)28(44-6)27(31)33/h8-11,20-21,23-28,30,39-40H,7,12-17H2,1-6H3,(H,35,37)/t20-,21-,23+,24+,25-,26+,27-,28+,30+,31+,32-,33+,34-/m1/s1
    • InChI Key: NUXFDCYXMLVOFU-AYBRVATOSA-N
    • SMILES: O[C@@]12[C@H]([C@@H]3[C@@]4(COC(C5C=CC=CC=5NC(C)=O)=O)CC[C@@H]([C@]3([C@@H]3C[C@@H]5[C@H](C[C@]1([C@H]3[C@H]5OC)O)OC)[C@@H]2N(CC)C4)OC)OC

Computed Properties

  • Exact Mass: 628.33598111g/mol
  • Monoisotopic Mass: 628.33598111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 10
  • Complexity: 1190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 154°
  • Specific Rotation: D22 +49.5° (c = 2 in abs alcohol); D16 +53° (c = 0.66 in chloroform)

ajacine Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

ajacine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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¥ 3,940 2023-07-11
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¥ 3940 2024-07-20
TargetMol Chemicals
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¥ 6010 2024-07-20

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